BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
Naphthgeranine A

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Naphthgeranine A

Cat. No.: B163370

In-depth Technical Guide on Naphthgeranine A

Notice to the Reader: Despite a comprehensive search for "Naphthgeranine A," no specific
scientific literature, database entries, or experimental protocols for a compound with this exact
name could be identified. The search results consistently referenced "Naphthgeranine E" or
discussed the broader chemical classes of naphthopyrans and naphthyridines. Therefore, it is
highly probable that "Naphthgeranine A" is either a misnomer, a very rare and poorly
documented compound, or a synonym for a more commonly known substance that is not
indexed under this specific name.

This guide will proceed by providing a detailed overview of the available information on the
closely related and documented compound, Naphthgeranine E, as a representative of the
naphthgeranine family. It is plausible that the user's interest in "Naphthgeranine A" may be
satisfied by the data available for this related molecule. Should specific data for
"Naphthgeranine A" become available, this document will be updated accordingly.

Core Physical and Chemical Properties of
Naphthgeranine E

Naphthgeranine E is a naturally occurring compound found in Streptomyces species. Its core
structure is based on a naphtho[2,3-c]isochromene-7,12-dione skeleton.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b163370?utm_src=pdf-interest
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C20H1607 PubChem CID: 132028[1]
Molecular Weight 368.3 g/mol PubChem CID: 132028[1]

3,8,10-trihydroxy-2-
(hydroxymethyl)-5,5-

IUPAC Name ] PubChem CID: 132028[1]
dimethylnaphtho[2,3-

clisochromene-7,12-dione

CAS Number 137109-47-8 PubChem CID: 132028[1]
Topological Polar Surface Area 124 A2 PubChem CID: 132028[1]
Hydrogen Bond Donor Count 4 PubChem CID: 132028[1]
Hydrogen Bond Acceptor

7 PubChem CID: 132028[1]
Count
Rotatable Bond Count 1 PubChem CID: 132028[1]
XLogP3-AA 2.6 PubChem CID: 132028[1]

Biological Activities and Potential Therapeutic
Applications

While specific biological activities for Naphthgeranine E are not extensively detailed in the
provided search results, the broader class of naphthopyrans, to which it belongs, has been
investigated for various therapeutic properties.

Naphthopyrans have demonstrated antiproliferative effects and have been studied for their
potential in cancer therapy.[2] Mechanistic studies on some naphthopyrans indicate that they
can block the cell cycle in the G2/M phase by interacting with tubulin.[2] Furthermore, some
compounds in this class have shown inhibitory effects on protein kinase C, although this may
not be their primary mode of action.[2]

The related class of naphthyridines exhibits a wide range of biological activities, including
antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[3][4] These compounds
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are being explored for applications in treating neurological disorders and have also shown
potential as EGFR inhibitors and protein kinase inhibitors.[3]

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
Naphthgeranine A or E are not available in the provided search results. However, general
methodologies for similar natural products can be inferred.

General Isolation and Purification Protocol for Natural
Products

The isolation of compounds like Naphthgeranine E from microbial sources such as
Streptomyces typically involves the following steps:
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Extraction Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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